2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide

• IUPAC Name: 2-methyl-N-[(3-nitrophenyl)methylcarbamoyl]propanamide
• InChI: InChI=1S/C12H15N3O4/c1-8(2)11(16)14-12(17)13-7-9-4-3-5-10(6-9)15(18)19/h3-6,8H,7H2,1-2H3,(H2,13,14,16,17)
• InChI Key: DUNUFMSPRSGCMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC(=O)NCC1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C12H15N3O4
• Molecular Weight: 265.26 g/mol

Description

2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the family of amides and is commonly used as a chemical intermediate in the synthesis of various drugs.

Mechanism of Action

The exact mechanism of action of 2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide is not fully understood. However, it is believed to work by inhibiting the growth of bacterial cells and cancer cells. This inhibition is thought to occur through the disruption of various cellular processes, including DNA replication and protein synthesis.
Biochemical and Physiological Effects:
2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide has been shown to have several biochemical and physiological effects. It has been found to exhibit potent antimicrobial activity against a variety of bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, this compound has been shown to exhibit antitumor activity, indicating its potential for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide in lab experiments is its potent antimicrobial and antitumor activity. This makes it a valuable tool for researchers studying these areas. However, one of the main limitations of using this compound is its complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several future directions for research on 2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide. One area of interest is the development of new antibiotics based on this compound. Additionally, researchers are exploring the potential of this compound as a new anticancer drug. Other areas of future research include the investigation of the mechanism of action of this compound and the development of new synthesis methods to make it more accessible for researchers.
Conclusion:
In conclusion, 2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound exhibits potent antimicrobial and antitumor activity, making it a valuable tool for researchers studying these areas. While the synthesis method for this compound is complex, researchers are exploring new ways to make it more accessible for future research.

Synthesis Methods

The synthesis of 2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide is a complex process that involves several steps. The first step involves the reaction of 3-nitrobenzylamine with 2-methylpropanoyl chloride to form 2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide. This reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

2-methyl-N-{[(3-nitrobenzyl)amino]carbonyl}propanamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit significant antimicrobial activity against a variety of bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been shown to exhibit antitumor activity, indicating its potential for the development of new anticancer drugs.